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Compound of Interest

Compound Name: Performic acid

Cat. No.: B091509 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for researchers, scientists, and drug development professionals working with

performic acid. Adherence to these procedural guidelines is critical for ensuring laboratory

safety and proper chemical handling.

Performic acid is a powerful oxidizing agent and disinfectant with significant hazards,

including severe skin, eye, and respiratory tract irritation. It is also unstable and can be

explosive at high concentrations or when in contact with certain materials. This guide outlines

the necessary personal protective equipment (PPE), safe handling procedures, emergency

protocols, and disposal plans to mitigate these risks.

Essential Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted for any procedure involving performic acid
to ensure the appropriate level of PPE is selected.[1] The following table summarizes the

recommended PPE for handling performic acid.
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PPE Category
Minimum
Requirement

Recommended for
Higher
Concentrations or
Splash Risk

Material
Specifications

Eye and Face

Protection

Tightly fitting safety

goggles conforming to

EN 166 (EU) or

NIOSH (US).[2]

Face shield worn in

conjunction with

safety goggles.[3]

Polycarbonate lenses

for impact resistance.

Skin and Body

Protection

Chemical-resistant lab

coat.

Fire/flame resistant

and impervious

clothing, such as a

chemical-resistant suit

or apron over a lab

coat.[2][3]

Suits made from

durable, corrosion-

resistant materials like

PVC or neoprene.[3]

Hand Protection
Chemical-resistant

gloves (e.g., nitrile).[4]

Thicker, chemical-

resistant gloves (e.g.,

butyl rubber or

neoprene). Double

gloving is

recommended.[5]

Check manufacturer's

glove compatibility

charts for performic

acid.

Respiratory Protection

Use in a well-

ventilated area,

preferably a chemical

fume hood.

Full-face respirator

with an appropriate

acid gas/organic

vapor cartridge if

exposure limits are

exceeded or working

outside a fume hood.

[2][6]

Ensure proper fit

testing of respirators.

Operational Plan: Safe Handling of Performic Acid
Adherence to a strict operational protocol is paramount when working with performic acid. The

following workflow provides a step-by-step guide for its safe handling in a laboratory setting.
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Preparation

Handling

Waste Management & Disposal

Emergency Preparedness

1. Conduct Risk Assessment

2. Don Appropriate PPE

3. Prepare Well-Ventilated Workspace (Fume Hood)

4. Assemble All Necessary Materials

5. Synthesize or Dispense Performic Acid

6. Perform Experimental Procedure

7. Continuously Monitor Reaction Spill Response

Potential Spill

Personal Exposure Response

Potential Exposure

Fire Response

Potential Fire

8. Quench Reaction (if applicable)

9. Neutralize Waste Performic Acid

10. Dispose of Neutralized Waste

11. Decontaminate Glassware and Surfaces

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Performic Acid.
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Experimental Protocol: Neutralization and Disposal of
Performic Acid Waste
This protocol details the steps for neutralizing small quantities of waste performic acid in a

laboratory setting.

Materials:

Waste performic acid solution

Large beaker or container (at least 10 times the volume of the acid waste)

Stir bar and stir plate

Ice bath

Sodium bicarbonate (NaHCO₃) or sodium carbonate (Na₂CO₃)

pH paper or pH meter

Appropriate PPE (as outlined in the table above)

Procedure:

Work in a Fume Hood: All steps must be performed in a certified chemical fume hood.

Dilution: Slowly add the waste performic acid to a large volume of cold water in the beaker,

aiming for at least a 1:10 dilution ratio. Place the beaker in an ice bath to dissipate any heat

generated. Always add acid to water, never the other way around.

Neutralization: While continuously stirring the diluted acid solution, slowly add small portions

of sodium bicarbonate or sodium carbonate. Be cautious as this will generate gas (carbon

dioxide) and may cause foaming. Control the rate of addition to prevent excessive foaming

and splashing.

Monitor pH: Periodically check the pH of the solution using pH paper or a calibrated pH

meter. Continue adding the neutralizing agent until the pH is between 6.0 and 8.0.
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Cooling: Allow the neutralized solution to stand and cool to room temperature.

Disposal: Once the solution is neutralized and at room temperature, it can typically be

disposed of down the sanitary sewer with copious amounts of running water (at least 20

parts water to 1 part neutralized solution), provided it does not contain heavy metals or other

regulated substances. Always consult and adhere to your institution's and local regulations

for hazardous waste disposal.

Decontamination: Thoroughly rinse all glassware and equipment used with water.

Emergency Plans: Immediate Actions
In the event of an emergency, prompt and correct action is crucial to minimize harm.

Spill Response
Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Isolate: If safe to do so, close the doors to the laboratory to contain any vapors.

Assess: From a safe distance, assess the extent of the spill and any immediate dangers

(e.g., proximity to ignition sources).

Small Spills: For very small, manageable spills, trained personnel wearing appropriate PPE

may proceed with cleanup.

Contain the spill with an inert absorbent material such as vermiculite or sand. Do not use

combustible materials like paper towels.[7]

Slowly neutralize the spill by covering it with sodium bicarbonate.

Once neutralized, collect the absorbed material in a designated, labeled waste container.

Large Spills: For large spills, or if you are unsure, evacuate the area and call your

institution's emergency response team or local fire department.

Personal Exposure
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Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes.[2] Remove contaminated clothing while under the safety shower. Seek

immediate medical attention.

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open.[2] Remove contact lenses if present and easy to do. Seek

immediate medical attention.

Inhalation: Move the affected person to fresh air.[2] If breathing is difficult, provide oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water.[2] Seek immediate medical

attention.

By implementing these safety protocols, researchers can effectively manage the risks

associated with performic acid and maintain a safe laboratory environment. Always refer to

the specific Safety Data Sheet (SDS) for the performic acid solution being used for detailed

hazard information.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.
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